Cas no 1235352-39-2 (N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1235352-39-2
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 6111867
• PubChem ID: 49688530
• Update Time: 2024-01-16

N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide
• N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide
• 1235352-39-2
• N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• F5033-3146
• AKOS024492097
• VU0631291-1
• N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C21H22N4O3S/c26-20(14-28-17-4-2-1-3-5-17)25-10-8-15(9-11-25)13-22-21(27)16-6-7-18-19(12-16)24-29-23-18/h1-7,12,15H,8-11,13-14H2,(H,22,27)
• InChI Key： FMWYYUCGQOOUGR-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(NCC1CCN(C(COC2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 410.141
• Monoisotopic Mass: 410.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles